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Compound of Interest

Compound Name: BI-860585

Cat. No.: B1192380 Get Quote

Technical Support Center: BI-860585
Welcome to the technical support center for BI-860585. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of BI-860585 in experimental settings and to address common challenges,

particularly the prevention of its precipitation in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is BI-860585 and what is its mechanism of action?

A1: BI-860585 is a potent and selective, ATP-competitive inhibitor of mTOR kinase, targeting

both mTORC1 and mTORC2 complexes.[1][2] By inhibiting mTOR, BI-860585 disrupts a key

signaling pathway, the PI3K/Akt/mTOR pathway, which is crucial for regulating cell growth,

proliferation, metabolism, and survival.[3] Its dual inhibition of both mTORC1 and mTORC2

allows for a more complete blockade of mTOR signaling compared to first-generation mTOR

inhibitors like rapamycin.

Q2: I am observing precipitation when I add BI-860585 to my aqueous cell culture medium.

Why is this happening?

A2: BI-860585 is poorly soluble in aqueous solutions. Direct addition of the powdered

compound or a highly concentrated stock solution into an aqueous medium will likely cause it
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to precipitate out of solution. It is essential to first dissolve BI-860585 in an appropriate organic

solvent to create a stock solution before further dilution.

Q3: What is the recommended solvent for dissolving BI-860585?

A3: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of BI-
860585. It has been shown to be soluble in DMSO at a concentration of 73 mg/mL (200.98

mM). It is also sparingly soluble in ethanol.

Q4: What is a typical final concentration of BI-860585 for in vitro experiments?

A4: The optimal final concentration of BI-860585 will vary depending on the cell line and the

specific experimental conditions. However, for many mTOR inhibitors, the effective

concentration range in cell culture is typically in the nanomolar (nM) to low micromolar (µM)

range. It is always recommended to perform a dose-response experiment to determine the

optimal concentration for your specific assay.

Q5: How should I store BI-860585?

A5: BI-860585 powder should be stored at -20°C for long-term stability. Stock solutions in

DMSO can be stored at -80°C for up to a year. To avoid repeated freeze-thaw cycles, it is

advisable to aliquot the stock solution into smaller volumes.

Troubleshooting Guide: Preventing Precipitation
This guide provides a step-by-step approach to preparing and using BI-860585 in aqueous

solutions to minimize the risk of precipitation.
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Problem Potential Cause Recommended Solution

Precipitation upon addition to

aqueous buffer or media

Direct addition of powdered BI-

860585 to an aqueous

solution.

Always prepare a high-

concentration stock solution in

100% DMSO first.

Stock solution concentration is

too high for the final dilution.

Ensure the final concentration

of DMSO in your aqueous

solution is low (typically ≤0.5%)

to maintain solubility. If

necessary, prepare an

intermediate dilution of your

stock solution in DMSO before

adding it to the aqueous

medium.

Rapid addition of the stock

solution to the aqueous

medium.

Add the DMSO stock solution

dropwise to your aqueous

medium while gently vortexing

or swirling to ensure rapid and

uniform mixing.

Cloudiness or precipitate forms

over time in the final working

solution

The final concentration of BI-

860585 exceeds its solubility

limit in the aqueous medium,

even with a low percentage of

DMSO.

Decrease the final

concentration of BI-860585 in

your experiment. Consider

performing a solubility test in

your specific medium.

Instability of the compound in

the aqueous environment at

experimental temperature

(e.g., 37°C).

Prepare fresh working

solutions for each experiment

and minimize the time the

compound is in the aqueous

solution before use.

Interaction with components in

the cell culture medium (e.g.,

proteins in fetal bovine serum).

While serum is generally

necessary for cell health, if

precipitation is a persistent

issue, consider reducing the

serum concentration if your

experimental design allows.
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However, altering media

components should be done

with caution as it can affect cell

physiology.

Data Presentation
Table 1: Solubility of BI-860585

Solvent Solubility Molar Concentration

Water Insoluble N/A

DMSO 73 mg/mL 200.98 mM

Ethanol 2 mg/mL 5.51 mM

Experimental Protocols
Protocol 1: Preparation of a 10 mM BI-860585 Stock Solution in DMSO

Materials:

BI-860585 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate the BI-860585 vial to room temperature before opening to prevent

condensation.

Weigh out the desired amount of BI-860585 powder using a calibrated analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight assumed to be

~363.21 g/mol ), you would need 3.63 mg of BI-860585.
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Add the appropriate volume of DMSO to the vial containing the BI-860585 powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) may assist in dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture

Materials:

10 mM BI-860585 stock solution in DMSO

Pre-warmed, sterile cell culture medium

Procedure:

Thaw an aliquot of the 10 mM BI-860585 stock solution at room temperature.

To prepare a 1 µM working solution in 10 mL of cell culture medium, you will need to

perform a serial dilution.

Step 1 (Intermediate Dilution - Optional but recommended): Prepare a 1 mM intermediate

solution by adding 10 µL of the 10 mM stock solution to 990 µL of sterile DMSO or cell

culture medium. Mix well.

Step 2 (Final Dilution): Add 10 µL of the 1 mM intermediate solution to 10 mL of pre-

warmed cell culture medium.

Alternatively, for a direct dilution, add 1 µL of the 10 mM stock solution to 10 mL of cell

culture medium.

Immediately after adding the stock solution to the medium, vortex or swirl the solution

gently to ensure rapid and thorough mixing.
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Use the freshly prepared working solution for your experiment. Ensure the final DMSO

concentration is not toxic to your cells (typically ≤0.5%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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